Cas no 1401333-06-9 (Methyl 4-aminoadamantane-1-carboxylate)

• Product Name: Methyl 4-aminoadamantane-1-carboxylate
• CAS No: 1401333-06-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 2099784
• Update Time: 2023-08-03

Methyl 4-aminoadamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl cis-4-AMino-1-AdaMantane Carboxylate
• methyl 4-aminoadamantane-1-carboxylate
• 4-amino-adamantane-1-carboxylic acid methyl ester
• Cis-methyl 4-aminoadamantane-1-carboxylate
• Trans-methyl 4-aminoadamantane-1-carboxylate
• 4-amino-adamantan-1-carboxylic acid methyl ester
• 4-aminoadamantane-1-carboxylic acid methyl ester
• Methyl 4-aminoadamantane-1-carboxylate

• Inchi： 1S/C12H19NO2/c1-15-11(14)12-4-7-2-8(5-12)10(13)9(3-7)6-12/h7-10H,2-6,13H2,1H3
• InChI Key： IXBLQWDWMIYKKE-UHFFFAOYSA-N
• SMILES： O(C)C(C12CC3CC(C1)C(C(C3)C2)N)=O

Computed Properties

• Exact Mass: 209.141578849 g/mol
• Monoisotopic Mass: 209.141578849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.28
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),